Cas no 2137451-98-8 (1H-Imidazole-2-acetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: 1H-Imidazole-2-acetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 2137451-98-8
• MF: C₂₀H₁₆BrN₃O₄
• MW: 442.26274394989
• CID: 5255775
• PubChem ID: 165800173
• Update Time: 2025-10-31

1H-Imidazole-2-acetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-acetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 2137451-98-8
• EN300-385449
• 2-(4-bromo-1H-imidazol-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

• Inchi： 1S/C20H16BrN3O4/c21-16-9-22-18(23-16)17(19(25)26)24-20(27)28-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-9,15,17H,10H2,(H,22,23)(H,24,27)(H,25,26)
• InChI Key： YPKHSYTXPRBMOU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)N1

Computed Properties

• Exact Mass: 441.03242g/mol
• Monoisotopic Mass: 441.03242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.608±0.06 g/cm3(Predicted)
• Boiling Point: 726.3±60.0 °C(Predicted)
• pka: 2.45±0.10(Predicted)

Additional information on 1H-Imidazole-2-acetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

Comprehensive Overview of 1H-Imidazole-2-acetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137451-98-8)

The compound 1H-Imidazole-2-acetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137451-98-8) is a specialized imidazole derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a 5-bromo substitution and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in peptide synthesis and drug development. Researchers and chemists are increasingly interested in this compound due to its role in peptide coupling reactions and its potential in designing novel therapeutic agents.

In recent years, the demand for Fmoc-protected amino acids and imidazole-based compounds has surged, driven by advancements in bioconjugation techniques and targeted drug delivery systems. The 5-bromo-1H-imidazole-2-acetic acid scaffold is particularly noteworthy for its ability to enhance the stability and bioavailability of peptide-based drugs. This aligns with current trends in precision medicine and personalized therapeutics, where modified amino acids play a pivotal role in optimizing drug efficacy.

The CAS No. 2137451-98-8 compound is also gaining attention in proteomics research, where it is used to study protein-protein interactions and enzyme mechanisms. Its Fmoc group allows for selective deprotection under mild conditions, making it ideal for solid-phase peptide synthesis (SPPS). This feature is critical for researchers exploring peptide mimetics and biomarker discovery, two areas that dominate modern biochemical research.

From a synthetic chemistry perspective, the brominated imidazole core of this compound offers versatile reactivity, enabling C-C bond formation and cross-coupling reactions. Such properties are highly sought after in the development of small-molecule inhibitors and catalytic agents. Moreover, the compound's compatibility with green chemistry principles—such as reduced solvent usage and minimal byproduct generation—positions it as a sustainable choice for industrial-scale applications.

In the context of search engine trends, queries like "Fmoc-protected amino acids uses" and "5-bromoimidazole derivatives in drug discovery" reflect growing interest in this niche. Additionally, questions such as "How to optimize peptide synthesis with brominated imidazoles?" highlight the compound's practical relevance. By addressing these topics, this overview not only enhances readability but also ensures alignment with SEO best practices.

To summarize, 1H-Imidazole-2-acetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137451-98-8) is a multifaceted compound with broad applications in pharmaceuticals, proteomics, and organic synthesis. Its unique structural features and compatibility with modern research methodologies make it a cornerstone in the development of next-generation therapeutics and biochemical tools.